Cas no 824959-26-4 (L-Asparagine, L-lysyl-L-arginyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-)

• Product name: L-Asparagine, L-lysyl-L-arginyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-
• CAS No: 824959-26-4
• MF: C₄₅H₆₀N₁₂O₈
• MW: 897.033500000001
• CID: 689822
• PubChem ID: 71418315

L-Asparagine, L-lysyl-L-arginyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-lysyl-L-arginyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-
• (2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylprop
• DTXSID20837633
• 824959-26-4
• L-Lysyl-N~5~-(diaminomethylidene)-L-ornithyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-L-asparagine

• Inchi： InChI=1S/C45H60N12O8/c46-20-10-9-17-31(47)39(59)53-33(19-11-21-51-45(49)50)40(60)56-36(24-29-26-52-32-18-8-7-16-30(29)32)43(63)55-34(22-27-12-3-1-4-13-27)41(61)54-35(23-28-14-5-2-6-15-28)42(62)57-37(44(64)65)25-38(48)58/h1-8,12-16,18,26,31,33-37,52H,9-11,17,19-25,46-47H2,(H2,48,58)(H,53,59)(H,54,61)(H,55,63)(H,56,60)(H,57,62)(H,64,65)(H4,49,50,51)/t31-,33-,34-,35-,36-,37-/m0/s1
• InChI Key： WATASMPTAKFBEQ-GIZYWFQPSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CC(=O)N)C(=O)O)NC(=O)C(CC3=CNC4=CC=CC=C43)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCCCN)N

Computed Properties

• Exact Mass: 896.46570692g/mol
• Monoisotopic Mass: 896.46570692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 65
• Rotatable Bond Count: 27
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 358Ų
• XLogP3: -3.1